Cas no 3376-14-5 ( )

• Product Name: &nbsp
• CAS No: 3376-14-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 918352
• PubChem ID: 327913
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,5,6-trimethylquinolin-8-amine
• DTXSID50316582
• 3376-14-5
• NSC-304902
• NSC304902
• DS-013931
• MLS003115802
• SMR001831368
• CHEMBL2361855
•  

• Inchi： 1S/C12H14N2/c1-7-4-10-9(3)8(2)5-11(13)12(10)14-6-7/h4-6H,13H2,1-3H3
• InChI Key： PZUAKALSMJGTTG-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C2C=1C(=CC(C)=C2C)N

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives